Cas no 2172189-96-5 (4-(chloromethyl)-5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole
• CAS No: 2172189-96-5
• MF: C₁₁H₁₈ClN₃O
• MW: 243.733121395111
• CID: 5986569
• PubChem ID: 165603361
• Update Time: 2025-07-19

4-(chloromethyl)-5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole
• 2172189-96-5
• EN300-1595252

• Inchi： 1S/C11H18ClN3O/c1-8(7-16-2)6-15-11(9-3-4-9)10(5-12)13-14-15/h8-9H,3-7H2,1-2H3
• InChI Key： UZNLLLWERUQHCP-UHFFFAOYSA-N
• SMILES： ClCC1=C(C2CC2)N(CC(C)COC)N=N1

Computed Properties

• Exact Mass: 243.1138399g/mol
• Monoisotopic Mass: 243.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.9Ų

Additional information on 4-(chloromethyl)-5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole

Professional Introduction to Compound with CAS No. 2172189-96-5 and Product Name: 4-(chloromethyl)-5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole

The compound with the CAS number 2172189-96-5 and the product name 4-(chloromethyl)-5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole represents a significant advancement in the field of chemical biology and pharmaceutical research. This triazole derivative has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a chloromethyl group at the 4-position and a cyclopropyl substituent at the 5-position introduces specific reactivity and steric properties that make this compound a valuable candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly triazoles, due to their broad spectrum of biological activities. The 4-(chloromethyl)-5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole structure combines elements that are known to enhance binding affinity and metabolic stability. The 3-methoxy-2-methylpropyl side chain contributes to lipophilicity, which is often a critical factor in drug bioavailability. This compound's design aligns with modern pharmacokinetic principles, making it an attractive scaffold for developing novel therapeutic agents.

In the context of current research, this compound has been explored for its potential in inhibiting various enzymatic targets. The chloromethyl group serves as a versatile handle for further functionalization, allowing chemists to attach diverse pharmacophores. Such modifications can be tailored to enhance specific biological activities, such as antiviral or anti-inflammatory effects. Preliminary in vitro studies have suggested that derivatives of this compound may exhibit promising activity against certain disease-related enzymes.

The cyclopropyl ring is another key feature that contributes to the compound's unique properties. Cyclopropane motifs are known for their ability to improve binding interactions by introducing rigid structural constraints. This can lead to more stable enzyme-inhibitor complexes, which may translate into higher efficacy in vivo. Additionally, the cyclopropyl group can influence solubility and pharmacokinetic profiles, making it an important consideration in drug design.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. The 1H-1,2,3-triazole core is a well-documented pharmacophore found in numerous approved drugs. Its presence in this compound suggests that it may possess similar biological activities while offering new structural advantages. Researchers are particularly interested in exploring its interactions with protein targets that are involved in metabolic disorders and infectious diseases.

Advances in computational chemistry have enabled more efficient screening of compounds like 4-(chloromethyl)-5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole. Molecular docking simulations have been used to predict binding affinities and identify potential lead compounds for further optimization. These computational tools have accelerated the drug discovery process by allowing researchers to evaluate numerous derivatives virtualy before synthesizing them in the lab.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in modern medicinal chemistry. The introduction of the chloromethyl group necessitates careful control of reaction conditions to avoid unwanted side products. Similarly, the attachment of the 3-methoxy-2-methylpropyl side chain requires precise stereochemical control to ensure high enantiomeric purity. These synthetic challenges underscore the complexity involved in developing novel pharmaceuticals.

Evaluation of this compound's biological activity has revealed intriguing results thus far. In cell-based assays, derivatives have shown dose-dependent inhibition of target enzymes with high selectivity profiles. These findings are particularly encouraging as they suggest that further optimization could lead to compounds with therapeutic potential. Researchers are now focusing on understanding the mechanism of action at a molecular level to guide future development efforts.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in agrochemicals and specialty chemicals as well. The ability to modify both the chloromethyl and cyclopropyl positions provides flexibility for designing molecules with tailored properties for these industries.

As research continues, collaborations between academia and industry will be crucial for translating these findings into tangible benefits for patients worldwide. The development pipeline for new drugs remains highly competitive, but compounds like 4-(chloromethyl)-5-cyclopropyl-1-(3-methoxy-2-methylpropyl)-1H-1,2,3-triazole offer hope that innovative approaches can address complex diseases effectively.